N-(2,5-difluorophenyl)-N'-(4-ethoxyphenyl)urea

• IUPAC Name: 1-(2,5-difluorophenyl)-3-(4-ethoxyphenyl)urea
• InChI: InChI=1S/C15H14F2N2O2/c1-2-21-12-6-4-11(5-7-12)18-15(20)19-14-9-10(16)3-8-13(14)17/h3-9H,2H2,1H3,(H2,18,19,20)
• InChI Key: WBBHXZIUDDFKIE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=C(C=CC(=C2)F)F
• Molecular Formula: C15H14F2N2O2
• Molecular Weight: 292.28 g/mol

Description

N-(2,5-difluorophenyl)-N'-(4-ethoxyphenyl)urea is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as DFPU and has a molecular weight of 314.32 g/mol. DFPU is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol.

Mechanism of Action

DFPU inhibits PKC by binding to the regulatory domain of the enzyme. This prevents the activation of PKC by diacylglycerol and calcium ions, which are necessary for its activity. This results in the inhibition of various cellular processes that are regulated by PKC.
Biochemical and Physiological Effects:
DFPU has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. DFPU has also been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, DFPU has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

DFPU has several advantages for lab experiments. It is a highly selective inhibitor of PKC and does not affect other protein kinases. DFPU is also stable and can be easily synthesized. However, DFPU has some limitations as well. It has poor solubility in aqueous solutions, which can limit its use in certain experiments. Additionally, DFPU has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of DFPU. One area of research is the development of more potent and selective PKC inhibitors based on the structure of DFPU. Another area of research is the study of the long-term effects of DFPU on cellular processes and its potential use as a therapeutic agent. Additionally, DFPU can be used to study the role of PKC in various diseases such as cancer, inflammation, and neurodegenerative disorders.

Synthesis Methods

DFPU can be synthesized by reacting 2,5-difluoroaniline with 4-ethoxyphenyl isocyanate in the presence of a catalyst such as triethylamine. The reaction takes place at room temperature and the resulting product is purified by recrystallization.

Scientific Research Applications

DFPU has been used in various scientific research studies due to its unique properties. It has been found to be an effective inhibitor of protein kinase C (PKC) and has been used to study the role of PKC in various cellular processes. DFPU has also been used to study the mechanism of action of other compounds that interact with PKC.